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Compound of Interest

Compound Name: Emapticap pegol

CAS No.: 1390630-22-4

Cat. No.: B15607337

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing animal models

to study the efficacy of emapticap pegol.

Frequently Asked Questions (FAQs)
Q1: What is emapticap pegol and what is its mechanism of action?

A1: Emapticap pegol (NOX-E36) is a Spiegelmer®, a unique class of L-oligonucleotide

aptamers, that specifically binds to and neutralizes the pro-inflammatory chemokine C-C motif

ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1). By inhibiting

CCL2, emapticap pegol blocks the recruitment of monocytes and macrophages to sites of

inflammation, thereby exerting an anti-inflammatory and anti-fibrotic effect. This mechanism is

central to its therapeutic potential in various inflammatory and fibrotic diseases.

Q2: What is the primary signaling pathway targeted by emapticap pegol?

A2: Emapticap pegol targets the CCL2/CCR2 signaling axis. CCL2, upon binding to its

receptor CCR2 on the surface of immune cells, particularly monocytes, triggers a signaling
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cascade that leads to chemotaxis, cell activation, and the release of pro-inflammatory and pro-

fibrotic mediators. Emapticap pegol's neutralization of CCL2 directly inhibits these

downstream events.
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Troubleshooting Animal Model Selection
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15607337/docs#technical-support-center-refining-animal-models-for-emapticap-pegol-efficacy-studies
https://www.benchchem.com/product/b15607337/docs#technical-support-center-refining-animal-models-for-emapticap-pegol-efficacy-studies
https://www.benchchem.com/product/b15607337?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607337?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

